Cas no 79919-77-0 (Adenosine,3'-deoxy-5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'®5')-3'-deoxy- (9CI))

• Product Name: Adenosine,3'-deoxy-5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'®5')-3'-deoxy- (9CI)
• CAS No: 79919-77-0
• MF: C₂₀H₂₈N₁₀O₁₇P₄
• MW: 804.388166427612
• CID: 565877
• PubChem ID: 196547
• Update Time: 2025-04-19

Adenosine,3'-deoxy-5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'®5')-3'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• (2'-5')-3'-deoxyadenosine triphosphate-3'-deoxyadenosine monophosphate
• [[(2S,5R)-5-(6-aminopurin-9-yl)-4-[[(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 5')-3'-deoxy- (9CI)
• Adenosine,3'-deoxy-5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'&reg
• Adenosine 5'-(tetrahydrogen triphosphate), 3'-deoxyadenylyl-(5'-2')-3'-deoxy-
• Ppp3DAP3DA
• 79919-77-0
• (2'-5')Ppp3'dA(p3'dA)
• Adenosine,3'-deoxy-5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'®5')-3'-deoxy- (9CI)

• Inchi： 1S/C20H28N10O17P4/c21-15-13-17(25-5-23-15)29(7-27-13)19-11(31)1-9(43-19)3-41-49(35,36)45-12-2-10(4-42-50(37,38)47-51(39,40)46-48(32,33)34)44-20(12)30-8-28-14-16(22)24-6-26-18(14)30/h5-12,19-20,31H,1-4H2,(H,35,36)(H,37,38)(H,39,40)(H2,21,23,25)(H2,22,24,26)(H2,32,33,34)/t9-,10-,11+,12?,19+,20+/m0/s1
• InChI Key： CWQYUTOZJAQODW-JVOFDEDVSA-N
• SMILES： P(=O)(O)(OC[C@@H]1C[C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OC1C[C@@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O[C@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 804.05843745g/mol
• Monoisotopic Mass: 804.05843745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 51
• Rotatable Bond Count: 14
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.4
• Topological Polar Surface Area: 394Ų